Ubiquinol
Ubiquinol
Ubiquinol-10 is a ubiquinol in which the polyprenyl substituent is decaprenyl. It has a role as a metabolite and a biomarker. It is a polyprenylhydroquinone and an ubiquinol.
Ubiquinol (CoQH2) is a reduced form of coenzyme Q10 (CoQ10) that acts as an active antioxidant that prevents the initiation and propagation of lipid peroxidation in biological membranes and human low-density lipoprotein (LDL). It plays an essential role in maintaining cellular defense against oxidative damage and also sustains the effects of vitamin E by regenerating the vitamin from the tocopheroxyl radical, but ubiquinol is not classified as a vitamin because it is synthesized by humans. There are varying concentrations of ubiquinol in foods, OTC products and dietary supplement products.
Ubiquinol-10 is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Ubiquinol is a natural product found in Homo sapiens with data available.
Ubiquinol (CoQH2) is a reduced form of coenzyme Q10 (CoQ10) that acts as an active antioxidant that prevents the initiation and propagation of lipid peroxidation in biological membranes and human low-density lipoprotein (LDL). It plays an essential role in maintaining cellular defense against oxidative damage and also sustains the effects of vitamin E by regenerating the vitamin from the tocopheroxyl radical, but ubiquinol is not classified as a vitamin because it is synthesized by humans. There are varying concentrations of ubiquinol in foods, OTC products and dietary supplement products.
Ubiquinol-10 is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Ubiquinol is a natural product found in Homo sapiens with data available.
Brand Name:
Vulcanchem
CAS No.:
992-78-9
VCID:
VC20788156
InChI:
InChI=1S/C59H92O4/c1-44(2)24-15-25-45(3)26-16-27-46(4)28-17-29-47(5)30-18-31-48(6)32-19-33-49(7)34-20-35-50(8)36-21-37-51(9)38-22-39-52(10)40-23-41-53(11)42-43-55-54(12)56(60)58(62-13)59(63-14)57(55)61/h24,26,28,30,32,34,36,38,40,42,60-61H,15-23,25,27,29,31,33,35,37,39,41,43H2,1-14H3/b45-26+,46-28+,47-30+,48-32+,49-34+,50-36+,51-38+,52-40+,53-42+
SMILES:
CC1=C(C(=C(C(=C1O)OC)OC)O)CC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)C
Molecular Formula:
C59H92O4
Molecular Weight:
865.4 g/mol
Ubiquinol
CAS No.: 992-78-9
Cat. No.: VC20788156
Molecular Formula: C59H92O4
Molecular Weight: 865.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ubiquinol-10 is a ubiquinol in which the polyprenyl substituent is decaprenyl. It has a role as a metabolite and a biomarker. It is a polyprenylhydroquinone and an ubiquinol. Ubiquinol (CoQH2) is a reduced form of coenzyme Q10 (CoQ10) that acts as an active antioxidant that prevents the initiation and propagation of lipid peroxidation in biological membranes and human low-density lipoprotein (LDL). It plays an essential role in maintaining cellular defense against oxidative damage and also sustains the effects of vitamin E by regenerating the vitamin from the tocopheroxyl radical, but ubiquinol is not classified as a vitamin because it is synthesized by humans. There are varying concentrations of ubiquinol in foods, OTC products and dietary supplement products. Ubiquinol-10 is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). Ubiquinol is a natural product found in Homo sapiens with data available. |
|---|---|
| CAS No. | 992-78-9 |
| Molecular Formula | C59H92O4 |
| Molecular Weight | 865.4 g/mol |
| IUPAC Name | 2-[(2E,6E,10E,14E,18E,22E,26E,30E,34E)-3,7,11,15,19,23,27,31,35,39-decamethyltetraconta-2,6,10,14,18,22,26,30,34,38-decaenyl]-5,6-dimethoxy-3-methylbenzene-1,4-diol |
| Standard InChI | InChI=1S/C59H92O4/c1-44(2)24-15-25-45(3)26-16-27-46(4)28-17-29-47(5)30-18-31-48(6)32-19-33-49(7)34-20-35-50(8)36-21-37-51(9)38-22-39-52(10)40-23-41-53(11)42-43-55-54(12)56(60)58(62-13)59(63-14)57(55)61/h24,26,28,30,32,34,36,38,40,42,60-61H,15-23,25,27,29,31,33,35,37,39,41,43H2,1-14H3/b45-26+,46-28+,47-30+,48-32+,49-34+,50-36+,51-38+,52-40+,53-42+ |
| Standard InChI Key | QNTNKSLOFHEFPK-UPTCCGCDSA-N |
| Isomeric SMILES | CC1=C(C(=C(C(=C1O)OC)OC)O)C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CCC=C(C)C |
| SMILES | CC1=C(C(=C(C(=C1O)OC)OC)O)CC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)C |
| Canonical SMILES | CC1=C(C(=C(C(=C1O)OC)OC)O)CC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)C |
| Appearance | Assay:≥90%A crystalline solid |
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